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Compound of Interest

Compound Name: Methylphosphonothioic dichloride

Cat. No.: B1582697

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Methylphosphonothioic
dichloride (MPTD), a highly toxic and corrosive organophosphorus compound. Due to its
hazardous nature, strict adherence to the following procedures is imperative to ensure the
safety of laboratory personnel and the environment.

Chemical and Physical Properties

Methylphosphonothioic dichloride is a colorless liquid with a pungent odor.[1][2][3] It is
noncombustible but reacts violently with water.[1][2][3] Key physical and chemical properties
are summarized in the table below for easy reference.
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Property Value Source
CAS Number 676-98-2 [1]
Molecular Formula CHsCI2PS [1]
Molecular Weight 148.98 g/mol [11[3]
Appearance Colorless liquid with a pungent 213
odor

Melting Point -25.5°C [1]
Boiling Point 154-155°C [1]
Density 1.422 g/mL at 25°C [1]
Flash Point 73°C [1]

Water Reactivity

Reacts violently with water to

form hydrochloric acid

[1](2][3]

Hazard Identification and GHS Classification

MPTD is classified as a highly hazardous substance. It is corrosive and causes severe skin

burns and eye damage.[3] Inhalation is fatal, and the effects can be similar to those of

phosgene, with the potential for delayed and painful eye irritation from vapor exposure.[1][2][3]

Ingestion causes irritation of the mouth and stomach.[1][3]

Hazard Class

Category

Hazard Statement

Acute Toxicity, Inhalation

Category 2

H330: Fatal if inhaled.

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage.

First-Aid Measures
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Immediate medical attention is required for all exposures to this compound.[2][3]

Exposure Route

First-Aid Protocol

Inhalation

1. Immediately move the victim to fresh air. 2. If
breathing has stopped, provide artificial
respiration, using oxygen if necessary. 3. Alert a
physician immediately, informing them of

potential delayed effects similar to phosgene.[2]

[3]

Skin Contact

1. Immediately remove all contaminated
clothing. 2. Rinse the affected skin area with
copious amounts of water or shower. 3. Call a

physician immediately.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, removing contact lenses
if present and easy to do so.[2][3] 2.

Immediately call an ophthalmologist.

Ingestion

1. Have the victim drink water (two glasses at
most). 2. Do not induce vomiting due to the risk
of perforation. 3. Call a physician immediately

and do not attempt to neutralize the substance.

Firefighting and Accidental Release Measures

Firefighting

Although noncombustible, MPTD containers may explode when heated.[4] In the event of a

fire, irritating and toxic fumes of hydrogen chloride, sulfur dioxide, and other phosphorus and

sulfur oxides may be formed.[1][3]

o Suitable Extinguishing Media: Dry chemical, COz, or water spray for small fires. For large

fires, use dry chemical, COz, alcohol-resistant foam, or water spray.[2][3]

o Protective Actions: Move undamaged containers away from the fire area if it can be done

safely. Dike runoff from fire control for later disposal.[2][3] Firefighters should wear self-
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contained breathing apparatus (SCBA) and full protective clothing.

Accidental Release

In case of a spill or leak, immediate action is required to contain the substance and prevent

exposure.

Immediate Actions: Isolate the spill or leak area for at least 50 meters (150 feet) in all
directions.[2] Eliminate all ignition sources.[2][3]

Personal Protection: Do not touch damaged containers or spilled material without wearing
appropriate protective clothing, including a positive pressure, full-facepiece SCBA and a
fully-encapsulating, chemical-resistant suit.

Containment and Cleanup: Use a water spray to reduce vapors, but do not put water directly
on the leak or spill area.[5] Cover with dry earth, dry sand, or other non-combustible material,
followed by a plastic sheet to minimize spreading.[5] Collect the material using clean, non-
sparking tools and place it into loosely covered plastic containers for later disposal.[5]

Handling and Storage

Handling: All work with Methylphosphonothioic dichloride should be conducted in a well-
ventilated chemical fume hood.[6] Avoid all contact with the substance, including inhalation of
vapors.[2][6] Wash hands and face thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][7] The
storage area should be locked up or accessible only to qualified or authorized personnel.[7]
Keep away from water, strong oxidizing agents, alcohols, and bases.[1][2]

Exposure Controls and Personal Protection

Given the high toxicity of MPTD, robust personal protective equipment (PPE) is mandatory.

Respiratory Protection: A positive pressure, self-contained breathing apparatus (SCBA) is
required for any potential exposure, including emergency situations.

Hand Protection: Use of neoprene or rubber gloves is recommended.
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o Eye Protection: Chemical safety goggles and a face shield are necessary.

» Skin and Body Protection: A chemical-resistant suit, such as those made from Tychem®, and
appropriate footwear are required.

Experimental Protocols

Detailed experimental protocols for handling highly toxic and reactive chemicals are crucial for
safety. The following are generalized methodologies that should be adapted and validated for
specific laboratory conditions when working with Methylphosphonothioic dichloride.

Decontamination Protocol for Surfaces and Equipment

This protocol is adapted from general procedures for organophosphorus compound
decontamination.

Objective: To effectively neutralize and remove MPTD from contaminated surfaces and non-
sensitive equipment.

Materials:

e Sodium hypochlorite solution (bleach)

e Sodium carbonate solution (washing soda)

 Industrial grade detergent

o Absorbent pads

o Personal Protective Equipment (as specified in Section 6)
o Waste disposal containers

Methodology:

e Initial Removal: In a chemical fume hood, carefully absorb the bulk of the spilled material
using absorbent pads.
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e Primary Decontamination: Prepare a solution of 10% sodium hypochlorite and 5% sodium
carbonate in water.

» Application: Liberally apply the decontamination solution to the contaminated surface or
equipment, ensuring complete coverage. Allow a contact time of at least 30 minutes.

e Scrubbing: Gently scrub the surface with a brush or sponge dedicated to decontamination.

e Rinsing: Thoroughly rinse the surface with an industrial-grade detergent solution, followed by
several rinses with water.

e Drying: Allow the surface or equipment to air dry completely within the fume hood.

o Waste Disposal: All used absorbent materials, cleaning solutions, and PPE must be collected
in a designated hazardous waste container for proper disposal.

Personnel Decontamination Protocol

This protocol is a critical emergency procedure in the event of skin contact.
Objective: To rapidly and thoroughly decontaminate skin exposed to MPTD.
Materials:

» Emergency safety shower and eyewash station

e Soap and water

e Clean towels

Methodology:

o Immediate Action: The affected individual must immediately proceed to the nearest
emergency shower.

e Clothing Removal: While under the shower, remove all contaminated clothing.[1]

e Washing: Thoroughly wash the entire body with copious amounts of soap and water for at
least 15 minutes.[1]
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e Rinsing: Ensure all soap residue is rinsed off.
¢ Medical Attention: Seek immediate medical attention after decontamination.

o Contaminated Clothing: Contaminated clothing should be handled with gloves and placed in

a sealed bag for disposal as hazardous waste.[1]

Visualized Workflows and Signaling Pathways

To further clarify the necessary procedures, the following diagrams illustrate key workflows and
logical relationships in handling Methylphosphonothioic dichloride.
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Contain Spill with Evacuate Area & Call
Dry, Non-Combustible Material Emergency Response

Use Water Spray to Reduce Vapors
(Do not apply directly to spill)
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with Non-Sparking Tools
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for Hazardous Waste Disposal
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Caption: Emergency Spill Response Workflow for Methylphosphonothioic Dichloride.
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Route of Exposure Immediate First-Aid Actions

Drink Water (max. 2 glasses)
DO NOT Induce Vomiting

Flush with Eyewash (15 min)
Remove Contact Lenses

Seek Immediate
Medical Attention

Exposure Occurs

Use Emergency Shower (15 min)
Remove Contaminated Clothing

Move to Fresh Air
Provide Atrtificial Respiration if Needed

Click to download full resolution via product page

Caption: First-Aid Protocol for Personal Exposure to Methylphosphonothioic Dichloride.

Task Involving MPTD

in Contact Hazard

Inhalation Hazard Splash Hazard Full Body Exposure Risk

Required| Personal Protective Equipment

Respiratory Protection: Body Protection:

Chemical-Resistant Suit

Positive Pressure SCBA

Hand Protection: Eye/Face Protection:
Neoprene or Rubber Gloves Chemical Goggles & Face Shield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
Methylphosphonothioic Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1582697#methylphosphonothioic-dichloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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